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Compound of Interest

Compound Name: Isovaleric acid-13C

Cat. No.: B1626659

An In-depth Technical Guide to the Safe Handling of Isovaleric Acid-13C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isovaleric acid-13C is a stable, non-radioactive isotopically labeled form of isovaleric acid. The
incorporation of the carbon-13 isotope provides a valuable tool for researchers in various fields,
including metabolomics, proteomics, and drug development, for use as a tracer in metabolic
studies and for mass spectrometry-based applications.[1][2] While the isotopic label makes it
analytically distinct, it is crucial to understand that the chemical and toxicological properties of
isovaleric acid-13C are essentially identical to those of its unlabeled counterpart. Therefore,
the safety precautions and handling procedures for isovaleric acid should be rigorously
followed.

This guide provides a comprehensive overview of the safety precautions, hazard information,
and handling protocols for isovaleric acid-13C, based on the Material Safety Data Sheet
(MSDS) for isovaleric acid.

Hazard Identification and Classification

Isovaleric acid is classified as a corrosive substance that can cause severe skin burns and eye
damage.[3][4][5] It is also a combustible liquid.[4][6]
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GHS Classification:

Skin Corrosion/Irritation: Category 1B[3]

Serious Eye Damage/Eye Irritation: Category 1[5]

Flammable Liquids: Category 4[6]

Acute Toxicity, Oral: Category 5[4]

Acute Toxicity, Dermal: Category 5[4]

Signal Word: Danger|[3]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[3]

e H227: Combustible liquid.[6]

e H303 + H313: May be harmful if swallowed or in contact with skin.[4]

Physical and Chemical Properties

The physical and chemical properties of isovaleric acid-13C are expected to be virtually
identical to unlabeled isovaleric acid.
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Property Value References
Appearance Colorless liquid [4]
Odor Rancid, cheese-like [41[5]

Molecular Formula

CsH1002

[4]

Molecular Weight 102.13 g/mol (unlabeled) [4107]

Boiling Point 175-177 °C [6]

Melting Point -26 °C [8]

Flash Point 71-74 °C [4161[8]

Density 0.925-0.93 g/cm3 at 20 °C [6][8]
Slightly soluble in water.

Solubility Soluble in alcohol and other [4]

organic solvents.

Vapor Density

3.52

[5]

pH

3 (10g/L solution at 20°C)

[5]i8]

Toxicological Information

Isovaleric acid is corrosive and can cause severe damage to tissues upon contact. The
material is destructive to the mucous membranes and upper respiratory tract.[3]
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Route of Exposure Toxicological Effect References
Oral (LD50, Rat) > 2,000 mg/kg [3][5]I6]
Dermal (LD50, Rabbit) 3,560 mg/kg [5][6]

May be harmful if inhaled.
Inhalation Causes corrosion of the [31[8]

respiratory system.

Causes severe skin burns.
Skin Contact May be harmful if absorbed [31[8]
through the skin.

Eye Contact Causes serious eye damage. [3][8]

May be harmful if swallowed.
Ingestion Causes burns and corrosion of  [3][8]

the digestive system.

Signs and Symptoms of Exposure: Burning sensation, cough, wheezing, laryngitis, shortness
of breath, headache, nausea, and vomiting.[3]

Experimental Protocols: Safe Handling and Spill

Management

Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and PPE are essential to minimize exposure when working with

isovaleric acid-13C.

e Ventilation: Always handle in a well-ventilated area. For procedures with a risk of
aerosolization, use a chemical fume hood.[8][9]

« Eye Protection: Wear tightly fitting safety goggles and a face shield.[3]

e Hand Protection: Use chemically resistant gloves (e.g., butyl-rubber for full contact, nitrile
rubber for splash protection). Inspect gloves before use and dispose of them properly.[3]
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o Body Protection: Wear a lab coat or a chemical-resistant suit to protect the skin.[3]

o Respiratory Protection: If engineering controls are insufficient, use a full-face respirator with
appropriate cartridges (e.g., type ABEK).[3]

Safe Handling and Storage Workflow

The following diagram illustrates the standard workflow for the safe handling and storage of
isovaleric acid-13C.
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Receiving and Storage

Receive Shipment

\ 4
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Safe Handling and Storage Workflow for Isovaleric Acid-13C

Spill Management Protocol

In the event of a spill, follow these procedures:
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Evacuate: Immediately evacuate non-essential personnel from the spill area.[3]
Ventilate: Ensure the area is well-ventilated.[4]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.[3]

Absorb: For small spills, contain the spill with an inert absorbent material such as sand,
diatomaceous earth, or acid binders.[4][6]

Neutralize: Cautiously neutralize the absorbed material with sodium bicarbonate or calcium
hydroxide.[4]

Collect and Dispose: Collect the absorbed and neutralized material into a sealed container
for disposal.[4] This combustible material may be burned in a chemical incinerator equipped
with an afterburner and scrubber.[3]

Decontaminate: Wash the spill area thoroughly with soap and water.[9]

First-Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route

First-Aid Procedure

References

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[3]4]

Skin Contact

Immediately remove all
contaminated clothing. Rinse
skin with plenty of water for 10-
30 minutes. Do not use soap
or neutralizers initially. Seek

immediate medical attention.

[3]141(8]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing.
Immediately call a poison

center or doctor.

[3]4]

Ingestion

Rinse mouth. Do NOT induce
vomiting. Seek immediate

medical attention.

[3]4]

Fire-Fighting Measures

Isovaleric acid is a combustible liquid.

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.

For large fires, use water spray or mist.[3][6][8]

e Unsuitable Extinguishing Media: Do not use a solid stream of water as it may be ineffective.

[3][8]

o Specific Hazards: In case of fire, hazardous decomposition products such as carbon

monoxide and carbon dioxide may be formed.[3][8]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[3][8]

Stability and Reactivity

e Chemical Stability: Stable under normal conditions.[5][8]
o Conditions to Avoid: Heat, flames, sparks, and incompatible materials.[3]
e Incompatible Materials: Strong acids, bases, oxidizing agents, and reducing agents.[3][4][8]

» Hazardous Decomposition Products: Carbon oxides are formed during combustion.[3][5][8]

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. This material
may be burned in a chemical incinerator. Do not allow the product to reach the sewage system.

[3][6][°]

Conclusion

While isovaleric acid-13C is an invaluable tool in modern research, its handling requires strict
adherence to safety protocols due to its corrosive nature. By understanding its hazards,
implementing proper engineering controls, using appropriate personal protective equipment,
and following established safe handling and emergency procedures, researchers can minimize
risks and ensure a safe laboratory environment. The safety guidelines for unlabeled isovaleric
acid are directly applicable and should be consulted and followed diligently.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [isovaleric acid-13C safety precautions and MSDS].
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[https://www.benchchem.com/product/b1626659#isovaleric-acid-13c-safety-precautions-and-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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